Cas no 1805245-48-0 (2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide)
2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide
-
- Inchi: 1S/C6H4BrF2IN2O2S/c7-5-3(15(11,13)14)1-2(10)4(12-5)6(8)9/h1,6H,(H2,11,13,14)
- InChI Key: HMYWRARYEXTQTK-UHFFFAOYSA-N
- SMILES: IC1C(C(F)F)=NC(=C(C=1)S(N)(=O)=O)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 324
- XLogP3: 1.7
- Topological Polar Surface Area: 81.4
2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029058185-1g |
2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide |
1805245-48-0 | 97% | 1g |
$1,490.00 | 2022-04-01 |
2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide
Introduction to 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide (CAS No. 1805245-48-0)
2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide, identified by its CAS number 1805245-48-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class, a core structural motif widely prevalent in biologically active molecules. The presence of multiple substituents, including bromine, difluoromethyl, iodine, and a sulfonamide group, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.
The structural features of 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide contribute to its potential utility in designing novel therapeutic agents. The bromo and iodine atoms serve as versatile handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of more complex molecular architectures. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles.
The sulfonamide moiety at the 3-position introduces polarity and hydrogen bonding capabilities, which can be exploited to optimize interactions with biological targets. This combination of substituents makes 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide a promising candidate for exploring new chemical entities (NCEs) in various therapeutic areas.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting cancer-related pathways. Pyridine derivatives have emerged as a rich source of lead compounds due to their ability to modulate key enzymes and receptors involved in tumor progression. For instance, studies have demonstrated that pyridines bearing halogen atoms can selectively inhibit kinases and other enzymes overexpressed in cancer cells. The halogen atoms facilitate hydrogen bonding interactions with conserved residues in the active sites of these targets, enhancing binding affinity.
The sulfonamide group in 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide has been particularly explored for its role in enhancing drug-likeness properties. Sulfonamides are known to improve solubility and oral bioavailability, critical factors for successful drug candidates. Additionally, they can act as pharmacophores that interact with biological targets through both polar and non-polar interactions. This dual interaction capability is particularly valuable in designing molecules with high selectivity and potency.
Recent advances in computational chemistry have further accelerated the discovery process for compounds like 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide. Molecular modeling techniques allow researchers to predict binding modes and affinities of virtual analogs before conducting experimental validation. This approach has been instrumental in optimizing lead structures by identifying key pharmacophoric elements and minimizing unfavorable steric clashes.
The difluoromethyl group at the 6-position of 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide adds another layer of complexity to its potential applications. Difluorinated compounds are well-documented for their ability to improve metabolic stability by preventing oxidative degradation. This property is particularly relevant in the development of protease inhibitors and other drugs that require prolonged half-lives in vivo. Moreover, the electron-withdrawing nature of the difluoromethyl group can fine-tune the electronic properties of the molecule, influencing its reactivity and interactions with biological targets.
One area where pyridine derivatives have shown remarkable promise is in the treatment of inflammatory diseases. The ability of these compounds to modulate inflammatory pathways has been explored through both preclinical and clinical studies. For example, certain pyridines have been found to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in prostaglandin synthesis—a key mediator of inflammation. The structural diversity inherent in pyridines allows for the development of selective inhibitors that target specific isoforms or variants of these enzymes.
The synthesis of 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide involves multi-step organic transformations that highlight the synthetic versatility of this scaffold. Key steps typically include halogenation reactions at specific positions on the pyridine ring followed by sulfonation and subsequent functional group manipulations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore derivatives through combinatorial chemistry approaches.
In conclusion, 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide (CAS No. 1805245-48-0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents—bromine, difluoromethyl, iodine, and sulfonamide—provides a rich foundation for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for pyridine derivatives, compounds like this are likely to play an increasingly important role in drug discovery pipelines.
1805245-48-0 (2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)